1-(2-furylmethyl)-4-(2-methylbenzyl)piperazine

• IUPAC Name: 1-(furan-2-ylmethyl)-4-[(2-methylphenyl)methyl]piperazine
• InChI: InChI=1S/C17H22N2O/c1-15-5-2-3-6-16(15)13-18-8-10-19(11-9-18)14-17-7-4-12-20-17/h2-7,12H,8-11,13-14H2,1H3
• InChI Key: XFNVQZVVUOSQML-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCN(CC2)CC3=CC=CO3
• Molecular Formula: C17H22N2O
• Molecular Weight: 270.37 g/mol

Description

1-(2-furylmethyl)-4-(2-methylbenzyl)piperazine, also known as FMP, is a compound that belongs to the class of piperazine derivatives. FMP has been widely studied for its potential use in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

1-(2-furylmethyl)-4-(2-methylbenzyl)piperazine acts as an agonist at the serotonin 5-HT2A receptor and a partial agonist at the dopamine D2 receptor. It has been shown to activate these receptors and increase the release of neurotransmitters such as serotonin and dopamine. This mechanism of action is thought to contribute to its effects on mood, cognition, and perception.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to increase serotonin and dopamine release in the brain, which may contribute to its effects on mood and cognition. This compound has also been shown to increase heart rate and blood pressure, which may be related to its effects on the sympathetic nervous system.

Advantages and Limitations for Lab Experiments

1-(2-furylmethyl)-4-(2-methylbenzyl)piperazine has several advantages for use in lab experiments. It has a well-established synthesis method and can be obtained with high yield and purity. This compound has also been shown to have potent agonist activity at the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. However, this compound also has limitations for use in lab experiments. It has been shown to have affinity for the dopamine D2 receptor, which may complicate interpretation of results. Additionally, this compound has been shown to increase heart rate and blood pressure, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 1-(2-furylmethyl)-4-(2-methylbenzyl)piperazine. One area of interest is the development of this compound analogs with improved selectivity and potency. Another area of interest is the investigation of the role of this compound in the regulation of mood, cognition, and perception. Additionally, further research is needed to understand the potential therapeutic applications of this compound and its analogs.

Synthesis Methods

The synthesis of 1-(2-furylmethyl)-4-(2-methylbenzyl)piperazine involves the reaction of 2-furylacetonitrile with 2-methylbenzylamine in the presence of sodium hydride and DMF. The resulting intermediate is then reduced with lithium aluminum hydride to obtain this compound. The synthesis of this compound has been well established and can be performed with high yield and purity.

Scientific Research Applications

1-(2-furylmethyl)-4-(2-methylbenzyl)piperazine has been used in various scientific research studies due to its unique properties. It has been shown to have potent agonist activity at the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This compound has also been shown to have affinity for the dopamine D2 receptor, which is involved in the regulation of movement, motivation, and reward.